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Compound of Interest

Compound Name: 1-Azidodecane

Cat. No.: B1658776 Get Quote

Essential Safety and Handling Guide for 1-
Azidodecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Azidodecane (C₁₀H₂₁N₃). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risks associated with this energetic and potentially

toxic compound. This document serves as a direct, procedural resource for all personnel

working with 1-Azidodecane.

Hazard Identification and Quantitative Data
While a comprehensive Safety Data Sheet (SDS) with experimentally determined toxicological

data for 1-Azidodecane is not readily available, the hazards can be anticipated based on the

properties of similar long-chain alkyl azides. Organic azides are known to be energetic

compounds that can be sensitive to shock, friction, and heat, posing a risk of explosive

decomposition. They should also be treated as potentially toxic.

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[1]

Physicochemical Properties:

Property Value Notes

Molecular Formula C₁₀H₂₁N₃ -

Molecular Weight 183.30 g/mol -

Boiling Point Data not available
Expected to be a high-boiling

liquid.

Melting Point Data not available -

Density Data not available -

Flash Point Data not available Assumed to be combustible.

LD₅₀ (Oral) Data not available

Long-chain alkyl azides are

generally considered to have

moderate to high toxicity.

LD₅₀ (Dermal) Data not available Avoid skin contact.

LC₅₀ (Inhalation) Data not available
Avoid inhalation of vapors or

aerosols.
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling 1-Azidodecane.

Protection Type Required PPE Specifications & Rationale

Eye & Face
Tightly fitting safety goggles

and a full-face shield.

Goggles must be compliant

with EN 166.[2] A face shield is

required over the goggles,

especially when there is a risk

of splashing or explosion.

Hand
Chemical-resistant gloves

(e.g., Butyl rubber or Viton®).

Double-gloving is

recommended. Nitrile gloves

may be suitable for incidental

contact but are not

recommended for prolonged

handling.

Body Flame-resistant lab coat.
To protect against splashes

and fire.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used if there is a risk of

inhaling vapors or aerosols,

especially in poorly ventilated

areas.

Operational Plan: Safe Handling Protocol
All work with 1-Azidodecane must be conducted in a designated area within a certified

chemical fume hood. A blast shield should be placed between the user and the apparatus.

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clean and free of incompatible materials, especially acids, strong

oxidizing agents, and heavy metals.
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Use only non-metal spatulas and tools to handle the compound to avoid the formation of

shock-sensitive metal azides.[3]

Avoid using ground glass joints where possible, as friction can be a source of ignition.[4]

Keep the quantity of 1-Azidodecane to the minimum required for the experiment.

During the Reaction:

Maintain the reaction at the lowest possible temperature.

Ensure the fume hood sash is kept at the lowest practical height.

Do not work alone when handling energetic materials.

Post-Reaction Workup:

Do not concentrate azide-containing reaction mixtures by rotary evaporation or distillation,

as this can lead to explosive decomposition.[4]

Quench any excess azide in situ before proceeding with the workup (see Section 4 for

quenching protocol).

Disposal Plan: Quenching and Waste Management
All materials contaminated with 1-Azidodecane must be treated as hazardous waste. Never

dispose of untreated azide waste down the drain, as it can react with lead or copper plumbing

to form highly explosive metal azides.[2][5]

Protocol for Quenching Excess 1-Azidodecane:

This procedure should be performed in a fume hood with appropriate PPE.

Cooling: Cool the reaction mixture containing residual azide in an ice bath to control the

reaction rate.

Dilution: Dilute the mixture with a non-halogenated solvent if necessary.
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Destruction: While stirring, slowly add a reducing agent to destroy the azide. A common and

effective method is the use of triphenylphosphine. The azide reacts with the phosphine to

form a phosphazide, which then hydrolyzes to the corresponding amine and

triphenylphosphine oxide upon the addition of water, releasing nitrogen gas.

Alternative Quenching: For aqueous solutions containing sodium azide (often used in the

synthesis of organic azides), a 20% aqueous solution of sodium nitrite can be added,

followed by the gradual addition of a 20% aqueous solution of sulfuric acid until the

mixture is acidic.[2][6] This method generates nitrous acid, which destroys the azide.

Waste Segregation and Labeling:

Collect all quenched azide waste, including contaminated solvents, paper towels, and

gloves, into a dedicated and clearly labeled hazardous waste container.[3]

The container must be sealed and stored in a cool, well-ventilated area away from

incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department for final

disposal procedures.[7]

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert absorbent such as vermiculite or sand.

Place the absorbed material into a labeled, sealed container for hazardous waste disposal.

[7]

Ventilate the area and wash the spill site after the material has been collected.

Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Diagrams

Preparation Handling Post-Reaction Disposal

Prepare designated work area
(fume hood, blast shield) Gather appropriate PPE Check for incompatible materials Weigh minimum necessary amount

(non-metal spatula) Conduct reaction at low temperature Quench excess azide in situ Proceed with aqueous workup Collect all contaminated waste Label hazardous waste container Store for EHS pickup
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Caption: Workflow for the safe handling of 1-Azidodecane.
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arrow Spill Occurs

Evacuate immediate area

Don appropriate PPE
(including respiratory protection)

Absorb spill with inert material
(e.g., vermiculite, sand)

Collect absorbed material into a
sealed hazardous waste container

Clean and decontaminate spill area

Notify EHS
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Caption: Emergency response procedure for a 1-Azidodecane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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